Cas no 1822457-71-5 (2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl)-)

• Product Name: 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl)-
• CAS No: 1822457-71-5
• MF: C₇H₈F₃NO₂
• MW: 195.139132499695
• MDL: MFCD24390556
• CID: 5240530
• Update Time: 2025-06-13

2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl)-

• MDL： MFCD24390556
• Inchi： 1S/C7H8F3NO2/c8-7(9,10)4-2-1-3(6(12)13)11-5(2)4/h2-5,11H,1H2,(H,12,13)
• InChI Key： AUALRSWGZMNLIB-UHFFFAOYSA-N
• SMILES： C12C(C1C(F)(F)F)CC(C(O)=O)N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl)-

Introduction to 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 1822457-71-5, identified as 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl), represents a fascinating molecule in the realm of chemical biology and pharmaceutical innovation. This bicyclic structure, characterized by a nitrogen-containing bridgehead and a trifluoromethyl substituent, has garnered significant attention due to its unique structural and functional properties. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it a valuable scaffold for drug design and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating nitrogen atoms into their frameworks. 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl) exemplifies this trend, as its bicyclic core mimics natural products and bioactive molecules. The compound's structural motif is reminiscent of several known pharmacophores, suggesting potential applications in the treatment of various diseases. Its rigid bicyclic system provides a stable platform for further derivatization, enabling researchers to fine-tune its biological activity.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. The trifluoromethyl group is a well-documented pharmacophore that influences both the pharmacokinetic and pharmacodynamic properties of molecules. It can enhance binding affinity to biological targets and improve resistance to metabolic degradation. Furthermore, the azabicyclo[3.1.0]hexane core is found in several bioactive natural products, indicating that this scaffold may have inherent biological relevance. These features make 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl) an attractive candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. For instance, derivatives of azabicycloalkanes have shown promise in inhibiting enzymes associated with inflammatory diseases and cancer. The structural complexity of 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl) allows for diverse modifications at multiple positions, enabling the creation of libraries of compounds with tailored biological activities. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying novel lead compounds.

The trifluoromethyl group in this compound also plays a crucial role in its interactions with biological targets. Fluorine atoms can modulate electronic properties and steric hindrance, influencing binding affinities and selectivity profiles. This has been demonstrated in various drug candidates where fluorinated analogs exhibit improved efficacy compared to their non-fluorinated counterparts. The incorporation of fluorine into 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl) thus holds significant potential for enhancing its therapeutic efficacy.

From a synthetic chemistry perspective, the preparation of 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl) presents an intriguing challenge due to its strained bicyclic framework and functionalized side chain. Advanced synthetic methodologies have been employed to construct this molecule efficiently and with high yields. Techniques such as transition-metal-catalyzed cyclizations and cross-coupling reactions have been instrumental in achieving this goal. These synthetic advances not only facilitate access to this compound but also provide insights into strategies for constructing other complex heterocyclic systems.

The compound's potential applications extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features of 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl) make it a promising candidate for developing novel pesticides or specialty chemicals with enhanced performance characteristics.

In conclusion,2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl) (CAS no: 1822457-71-5) is a structurally fascinating molecule with significant potential in modern chemical research and drug development。 Its unique features—such as the presence of a nitrogen-containing bridgehead、a rigid bicyclic system，and a lipophilic trifluoromethyl group—make it an attractive scaffold for further exploration。 As research continues to uncover new applications for heterocyclic compounds，this molecule is poised to play an important role in advancing therapeutic interventions across multiple disease areas。